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Compound of Interest |

Compound Name: 3-Chlorogentisyl alcohol
Cat. No.: B15617401
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility characteristics
of 3-Chlorogentisyl alcohol (CAS No: 32744-80-2), a microbial metabolite with recognized
antibacterial and potential anticancer activities. This document is intended to serve as a
valuable resource for researchers and professionals engaged in the study and application of
this compound, particularly in the fields of pharmacology and drug development.

Core Focus: Solubility Profile

Understanding the solubility of 3-Chlorogentisyl alcohol is critical for a wide range of
experimental and developmental applications, from in vitro assays to formulation development.
This guide consolidates the currently available public data on its solubility in various common
laboratory solvents.

Quantitative Solubility Data

The following table summarizes the known quantitative and semi-quantitative solubility data for
3-Chlorogentisyl alcohol. It is important to note that publicly available, precise solubility data
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across a wide range of solvents and temperatures is limited. The information presented here is
compiled from manufacturer datasheets.

Solubility Range

Solvent Chemical Formula Remarks
(mg/mL)
Dimethyl Sulfoxide )
C2HeOS 1-10 Sparingly Soluble[1]
(DMSO)
Dimethyl Sulfoxide Requires sonication
C2HeOS 100 ) )
(DMSO) for dissolution[2]
Ethanol C2HsOH 1-10 Sparingly Soluble[1]
Phosphate-Buffered )
1-10 Sparingly Soluble[1]

Saline (PBS, pH 7.2)

Note: The term "sparingly soluble" generally indicates a solubility range of 1-10 mg/mL. The
higher reported solubility in DMSO with ultrasonic assistance suggests that kinetic factors may
play a significant role in the dissolution of this compound.

Experimental Protocols for Solubility Determination

For researchers seeking to generate more precise solubility data for 3-Chlorogentisyl alcohol
in specific solvent systems, the following general experimental protocols for the determination
of organic compound solubility can be adapted.

Visual Saturation Method

This is a straightforward method for initial qualitative or semi-quantitative solubility assessment.
Materials:

» 3-Chlorogentisyl alcohol

o Selected solvents (e.g., water, ethanol, acetone, etc.)

e Small test tubes or vials
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e \ortex mixer

e Analytical balance

Procedure:

Weigh a precise amount of 3-Chlorogentisyl alcohol (e.g., 1 mg) and place it into a test
tube.

e Add a small, measured volume of the chosen solvent (e.g., 0.1 mL).
 Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes).
 Visually inspect the solution for any undissolved solid.

« If the solid has completely dissolved, incrementally add more of the solute until a saturated
solution (where solid material remains undissolved) is achieved.

o The solubility can then be expressed as the mass of solute dissolved in the final volume of
solvent.

Gravimetric Method

This method provides more accurate quantitative solubility data.
Materials:

e 3-Chlorogentisyl alcohol

» Selected solvents

o Thermostatically controlled shaker or water bath

e Centrifuge

e Analytical balance

» Evaporating dish
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Procedure:

e Prepare a supersaturated solution of 3-Chlorogentisyl alcohol in the chosen solvent by
adding an excess amount of the compound to a known volume of the solvent.

» Equilibrate the solution at a constant temperature using a thermostatically controlled shaker
or water bath for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

 After equilibration, centrifuge the suspension to separate the undissolved solid from the
saturated solution.

o Carefully transfer a known volume of the clear supernatant to a pre-weighed evaporating
dish.

o Evaporate the solvent from the dish under controlled conditions (e.g., in a fume hood or
under vacuum).

e Once the solvent is completely removed, weigh the evaporating dish containing the dried
solute.

e The solubility is calculated by determining the mass of the dissolved solid in the known
volume of the aliquot taken.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for determining the solubility of a
compound like 3-Chlorogentisyl alcohol.
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Caption: General workflow for gravimetric solubility determination.

This guide provides a foundational understanding of the solubility of 3-Chlorogentisyl alcohol
based on available data. For specific research and development needs, it is highly
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recommended that solubility is determined empirically using the appropriate methodologies
outlined above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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